Cas no 889937-01-3 (1-4-(Methylsulfonyl)phenyl-1-propanamine)

1-4-(Methylsulfonyl)phenyl-1-propanamine structure
889937-01-3 structure
Product Name:1-4-(Methylsulfonyl)phenyl-1-propanamine
CAS No:889937-01-3
MF:C10H15NO2S
MW:213.29660153389
MDL:MFCD12827484
CID:1087835
PubChem ID:44616072
Update Time:2023-11-22

1-4-(Methylsulfonyl)phenyl-1-propanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(Methylsulfonyl)phenyl)propan-1-amine
    • {1-[4-(Methylsulfonyl)phenyl]propyl}amine
    • 1-(4-methylsulfonylphenyl)propan-1-amine
    • 1-[4-(METHYLSULFONYL)PHENYL]-1-PROPANAMINE
    • SCHEMBL16225231
    • 1-[4-(Methanesulfonyl)phenyl]propan-1-amine
    • 1-[4-(methylsulfonyl)phenyl]propan-1-amine
    • CS-0316983
    • 1-(4-(methylsulfonyl)phenyl)-1-propanamine
    • AKOS000430619
    • N12230
    • MFCD12827484
    • STK873732
    • AKOS017258861
    • 1-(4-methanesulfonylphenyl)propan-1-amine
    • 889937-01-3
    • LS-09269
    • DTXSID10659720
    • 1-4-(Methylsulfonyl)phenyl-1-propanamine
    • MDL: MFCD12827484
    • Inchi: 1S/C10H15NO2S/c1-3-10(11)8-4-6-9(7-5-8)14(2,12)13/h4-7,10H,3,11H2,1-2H3
    • InChI Key: ZIZSARFJVCTMPK-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)C(CC)N)(=O)=O

Computed Properties

  • Exact Mass: 213.08234989g/mol
  • Monoisotopic Mass: 213.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 374.9±34.0 °C at 760 mmHg
  • Flash Point: 180.6±25.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-4-(Methylsulfonyl)phenyl-1-propanamine Security Information

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